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Introduction

Diisopropyl adipate (DIPA), the diester of isopropyl alcohol and adipic acid, is a widely used
excipient in pharmaceutical and cosmetic formulations, valued for its properties as an emollient,
solvent, and plasticizer.[1][2] Understanding its environmental fate and biodegradability is
crucial for assessing its ecological impact and ensuring its safe use. This technical guide
provides a comprehensive overview of the current knowledge regarding the environmental
degradation of diisopropyl adipate, including its abiotic and biotic transformation pathways.

Physicochemical Properties

A summary of the key physicochemical properties of diisopropyl adipate is presented in Table
1. These properties influence its distribution and behavior in the environment.
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Property Value Reference
Molecular Formula C12H2204 [3114]
Molecular Weight 230.30 g/mol [3B1141[5]
CAS Number 6938-94-9 [31141[5]
Appearance Colorless, transparent liquid [2]

Water Solubility Insoluble [6]

Log P (octanol/water) 3.2 (estimated)

Environmental Fate

The environmental fate of diisopropyl adipate is governed by a combination of abiotic and
biotic processes, which ultimately lead to its degradation.

Abiotic Degradation

Hydrolysis: As an ester, diisopropyl adipate is susceptible to hydrolysis, breaking down into
adipic acid and isopropanol.[7] While specific kinetic data for diisopropyl adipate is not readily
available, ester hydrolysis is a well-documented degradation pathway for similar compounds in
aqueous environments. The rate of hydrolysis is influenced by pH and temperature.

Photolysis: Direct photolysis is not expected to be a significant degradation pathway for
diisopropyl adipate as it does not contain chromophores that absorb light in the
environmentally relevant UV spectrum (>290 nm).

Atmospheric Oxidation: In the atmosphere, volatile and semi-volatile organic compounds are
primarily degraded by reaction with hydroxyl (*OH) radicals. While a specific atmospheric
oxidation rate constant for diisopropyl adipate has not been determined, it is expected to be
susceptible to this degradation pathway.

Biotic Degradation

Diisopropyl adipate is consistently reported as being "readily biodegradable".[6] This indicates
that it is likely to be rapidly and extensively broken down by microorganisms in various
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environmental compartments such as soil and water.

The primary mechanism for the biodegradation of adipate esters is the initial hydrolysis of the
ester bonds, catalyzed by microbial esterases or lipases. This enzymatic cleavage yields adipic
acid and isopropanol.[8] Both of these metabolites are readily biodegradable by a wide range
of microorganisms.

Biodegradation Pathway

The proposed aerobic biodegradation pathway of diisopropyl adipate is initiated by enzymatic
hydrolysis, followed by the degradation of the resulting adipic acid and isopropanol through
separate metabolic pathways.

Diisopropyl Adipate Esterase / TCA Cycle
propyl Adip Lipase Y
Isopropanol Further Metabolism
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Caption: Proposed aerobic biodegradation pathway of diisopropyl adipate.

Degradation of Adipic Acid

Adipic acid, a six-carbon dicarboxylic acid, is a common metabolic intermediate and is readily
degraded by many microorganisms. The primary pathway for its catabolism is the (3-oxidation
pathway, which is analogous to the degradation of fatty acids.[9][10] This process involves the
sequential removal of two-carbon units in the form of acetyl-CoA, which can then enter the
tricarboxylic acid (TCA) cycle for complete oxidation to carbon dioxide and water.

Degradation of Isopropanol

Isopropanol is also readily biodegradable by a variety of microorganisms.[11] The initial step in
its aerobic degradation is typically the oxidation to acetone, catalyzed by an alcohol
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dehydrogenase. Acetone is then further metabolized, eventually entering central metabolic

pathways.[11]

Quantitative Data on Environmental Fate

Quantitative data on the environmental fate of diisopropyl adipate is limited. The following

table summarizes available information and estimates for related compounds.

. Test Reference/Comme
Parameter Value/Endpoint .
System/Conditions  nt
Stated in multiple
Ready Readily OECD 301B (CO2 safety data sheets,
Biodegradability Biodegradable Evolution Test) but specific test data

not found.

Hydrolysis Half-life

Data not available

Expected to be a
significant pathway
based on ester

chemistry.

Atmospheric
Oxidation Half-life

Data not available

Expected to react with

*OH radicals.

Aquatic Toxicity

LC50 (96h, fish): 16.3
mg/L

Pimephales promelas

EC50 (48h, daphnia):
30.7 mg/L

Daphnia magna

IC50 (16h, bacteria):
800 mg/L

Bacteria

Experimental Protocols
OECD 301B: Ready Biodegradability — CO2 Evolution

Test

This standardized test is designed to assess the ready biodegradability of a chemical

substance by microorganisms in an aerobic aqueous medium.

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://pubmed.ncbi.nlm.nih.gov/11030582/
https://www.benchchem.com/product/b033870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with
a microbial population (typically from activated sludge) and incubated under aerobic conditions
in the dark or diffuse light for 28 days. The amount of carbon dioxide evolved from the
biodegradation of the test substance is measured and is expressed as a percentage of the
theoretical maximum CO:2 production (ThCOz), which is calculated from the molecular formula
of the substance.[1][12]

Methodology Workflow:
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(Diisopropyl Adipate) (Activated Sludge)

Incubatior

.

-

1 (28 days)

Test Vessel
(Aerobic, Dark)

e%ysis
CO2 Trapping
(e.g., Ba(OH)2 or NaOH)
Quantification
(Titration or TOC Analyzer)
(Calculate % Biodegradatior)

- J

Click to download full resolution via product page

Caption: General workflow for the OECD 301B biodegradability test.
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Key Experimental Parameters:

Test Duration: 28 days[12][13]

e Inoculum: Mixed population of microorganisms, typically from the secondary effluent of a
domestic wastewater treatment plant.

o Test Concentration: Typically 10-20 mg/L of the test substance as the sole source of organic
carbon.

e Temperature: 20+ 1 °C
e pH: Maintained between 6.5 and 8.5

e Controls: Blank (inoculum only), reference substance (e.g., sodium benzoate), and toxicity
control.[13]

» Pass Criteria: For a substance to be considered "readily biodegradable,” the percentage of
biodegradation must reach at least 60% of the ThCO:z within a 10-day window during the 28-
day test period. The 10-day window begins when the degree of biodegradation has reached
10%.[12]

Conclusion

Diisopropyl adipate is considered to be a readily biodegradable substance. The primary
degradation pathway involves an initial enzymatic hydrolysis to adipic acid and isopropanol,
both of which are subsequently mineralized by microorganisms through well-established
metabolic pathways like 3-oxidation and the TCA cycle. While specific quantitative data on the
rates of abiotic degradation processes such as hydrolysis and atmospheric oxidation are
currently lacking, the available information strongly suggests that diisopropyl adipate is
unlikely to persist in the environment. Further studies to determine the specific rate constants
for these processes would provide a more complete environmental risk assessment.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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